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Compound of Interest

Compound Name: ER degrader 9

Cat. No.: B15620704 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for the handling and disposal of ER degrader 9, a bifunctional

molecule designed for targeted protein degradation research. While a specific Safety Data

Sheet (SDS) for ER degrader 9 is not publicly available, the following guidance is based on

best practices for similar PROTAC (Proteolysis Targeting Chimera) molecules and general

laboratory safety principles.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial when working with ER degrader 9.

The following table summarizes the recommended PPE:

PPE Category Specific Recommendations

Eye Protection Wear chemical safety goggles or a face shield.

Hand Protection
Use chemically resistant gloves, such as nitrile

gloves.

Body Protection Wear a standard laboratory coat.

Respiratory Protection

Handle the solid compound and prepare stock

solutions in a well-ventilated area, preferably

within a chemical fume hood.
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Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of ER degrader 9
and ensure the safety of laboratory personnel.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.

Consult the supplier's documentation for specific storage temperature recommendations.

Preparation of Solutions:

Allow the vial of solid ER degrader 9 to equilibrate to room temperature before opening to

prevent condensation.

Weigh the desired amount of the solid compound inside a chemical fume hood.

Prepare stock solutions using an appropriate solvent, such as DMSO. For example, to create

a 10 mM stock solution from 1 mg of a compound with a molecular weight of 763.96 g/mol ,

you would add 130.9 µL of DMSO.[1]

Ensure the solid is completely dissolved by vortexing or sonicating the solution.

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

First Aid Measures
In the event of exposure, follow these first aid guidelines:
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
Due to the potent biological activity of ER degrader 9, all waste generated from its use must be

managed as hazardous chemical waste.[1] Under no circumstances should this compound or

contaminated materials be disposed of in regular trash or down the drain.[1] The required

method of disposal is incineration by an approved waste management facility.[1]

Waste Segregation and Collection:

Solid Waste: All disposable materials that have come into contact with ER degrader 9,

including gloves, bench paper, pipette tips, and vials, are considered hazardous waste.[1]

Collect these items in a designated, clearly labeled, and sealed container for chemical

waste.

Liquid Waste: Unused stock solutions, experimental media containing the compound, and

the initial rinse from decontaminating glassware are considered hazardous liquid waste.[1]

Collect this waste in a compatible, leak-proof container (e.g., a plastic-coated glass or high-

density polyethylene bottle) with a secure cap.[1] Label the container with "Hazardous
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Waste," the chemical name, and its approximate concentration.[1] Do not mix with other

solvent waste unless permitted by your institution's Environmental Health and Safety (EHS)

office.[1]

Decontamination:

Decontaminate laboratory equipment and surfaces that have come into contact with ER
degrader 9.

Wipe surfaces with an appropriate solvent (e.g., 70% ethanol) followed by a water rinse.

Dispose of all wipes used for decontamination as solid hazardous waste.[1]

Final Disposal:

Store sealed and labeled waste containers in a designated Satellite Accumulation Area

(SAA) in your laboratory.[1]

Contact your institution's EHS department to schedule a pickup for hazardous waste

disposal.[1] Adhere strictly to your institution's hazardous waste disposal procedures.[1]

Caption: Workflow for the safe handling and disposal of ER degrader 9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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